Cas no 7633-38-7 (Di-tert-butyl fumarate)

• Product Name: Di-tert-butyl fumarate
• CAS No: 7633-38-7
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• MDL: MFCD23701540
• CID: 982580
• Update Time: 2025-06-28

Di-tert-butyl fumarate Chemical and Physical Properties

Names and Identifiers

• Di-tert-butyl fumarate
• ditert-butyl (E)-but-2-enedioate
• (tert-butoxy)-N-[(tert-butoxy)carbonylamino]carboxamide
• di-t-butyl fumarate
• di-t-butyl hydrazodiformate
• Di-tert.-butyl-fumarat
• Di-tert-butyl bicarbamate
• DI-TERT-BUTYL HYDRAZODICARBOXYLATE
• Di-tert-butyl hydrazodiformate
• di-tert-butyl maleate
• N,N'-di-BOC-hydrazine
• SBB057860
• tert-Butyl hydrazodiformate

• MDL： MFCD23701540
• Inchi： 1S/C12H20O4/c1-11(2,3)15-9(13)7-8-10(14)16-12(4,5)6/h7-8H,1-6H3/b8-7+
• InChI Key： MSVGHYYKWDQHFV-BQYQJAHWSA-N
• SMILES： O(C(/C=C/C(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 228.1362
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6

Experimental Properties

• PSA: 52.6
• LogP: 2.22600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Di-tert-butyl fumarate

Comprehensive Guide to Di-tert-butyl fumarate (CAS No. 7633-38-7): Properties, Applications, and Industry Insights

Di-tert-butyl fumarate (CAS No. 7633-38-7) is a specialized ester derivative of fumaric acid, widely recognized for its role in polymer chemistry and industrial applications. This compound, characterized by its tert-butyl groups, offers unique reactivity and stability, making it a valuable intermediate in coatings, adhesives, and specialty materials. With growing interest in sustainable chemistry, researchers are exploring its potential in green synthesis and bio-based polymers, aligning with global trends toward eco-friendly alternatives.

The molecular structure of Di-tert-butyl fumarate includes two sterically hindered tert-butyl moieties, which influence its physical and chemical behavior. Its low volatility and high thermal stability make it suitable for high-temperature processes, such as in the production of UV-curable resins or crosslinking agents. Recent studies highlight its compatibility with free-radical polymerization, a key area of interest for manufacturers developing advanced materials for 3D printing and automotive coatings.

In the context of user search trends, queries like "Di-tert-butyl fumarate solubility" or "CAS 7633-38-7 safety data" reflect practical concerns. The compound is typically soluble in organic solvents like dichloromethane and toluene, but insoluble in water. Safety data sheets emphasize standard laboratory precautions, though it is not classified as hazardous under most regulatory frameworks. This aligns with the demand for non-toxic chemical alternatives in formulations.

From an industrial perspective, Di-tert-butyl fumarate is gaining traction in renewable material research. For example, its incorporation into biodegradable plastics addresses the surge in searches for "sustainable polymer additives." Companies are also investigating its use in photolithography for semiconductor manufacturing, responding to the tech industry’s need for high-purity intermediates. These applications underscore its versatility beyond traditional uses.

Environmental and regulatory considerations are another hotspot. While CAS 7633-38-7 is not flagged under major chemical inventories like REACH or TSCA, its lifecycle assessment (LCA) is increasingly scrutinized. Users frequently search for "Di-tert-butyl fumarate environmental impact," driving manufacturers to publish eco-profiles and degradation studies. Such transparency meets the demand for ESG-compliant chemicals in supply chains.

Innovative applications continue to emerge. For instance, Di-tert-butyl fumarate is being tested as a monomer in self-healing materials—a trending topic in material science forums. Its ability to participate in Diels-Alder reactions opens doors for smart coatings that repair microscale damage autonomously. This aligns with searches for "advanced functional materials 2024" and "next-gen polymer chemistry," highlighting its relevance in cutting-edge R&D.

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In summary, Di-tert-butyl fumarate (CAS No. 7633-38-7) bridges traditional chemistry and modern innovation. Its adaptability to green chemistry principles and alignment with industry 4.0 needs ensure its continued significance. As research expands, this compound will likely play a pivotal role in addressing challenges like circular economy integration and high-performance material design.